Cas no 2138193-94-7 (1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid
• CAS No: 2138193-94-7
• MF: C₁₇H₁₇ClN₂O₅
• MW: 364.780283689499
• CID: 6349605
• PubChem ID: 165957391
• Update Time: 2025-05-20

1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138193-94-7
• 1-[2-(tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid
• EN300-1165680
• 1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid

• Inchi： 1S/C17H17ClN2O5/c1-17(2,3)25-13(21)9-20-8-10(7-12(15(20)22)16(23)24)11-5-4-6-19-14(11)18/h4-8H,9H2,1-3H3,(H,23,24)
• InChI Key： MFEAUMSKQMJFPU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=C(C(=O)O)C(N(C=1)CC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 364.0825993g/mol
• Monoisotopic Mass: 364.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.8Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid

1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid

The compound 1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid (CAS No. 2138193-94-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butoxy group, a chloro substituent, and a bipyridine framework. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of tert-butoxy groups in stabilizing certain chemical reactions and enhancing the bioavailability of pharmaceutical compounds. In this compound, the tert-butoxy group is attached to a 2-oxoethyl chain, which contributes to the molecule's solubility and reactivity. The chloro substituent on the bipyridine ring further modulates the electronic properties of the molecule, making it an attractive candidate for use in electrochemical applications.

The bipyridine framework is a well-known structure in coordination chemistry due to its ability to form stable complexes with metal ions. In this compound, the bipyridine system is further modified by the presence of an oxo group at position 6 and a carboxylic acid group at position 5. These modifications not only enhance the molecule's stability but also provide opportunities for further functionalization. For instance, the carboxylic acid group can be used to form esters or amides, enabling the creation of derivatives with tailored properties.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to achieve efficient synthesis pathways. These methods not only improve yield but also reduce the environmental impact of production processes.

In terms of applications, this compound has shown promise in the field of drug discovery. Its unique structure allows it to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents. For example, studies have demonstrated that this compound exhibits selective binding to certain proteins involved in disease pathways.

Moreover, the compound's ability to form stable metal complexes has led to its exploration in catalysis. Metalloporphyrins derived from this compound have been tested as catalysts in organic transformations, showing high activity and selectivity. This opens up new possibilities for its use in industrial chemical processes.

From an environmental perspective, researchers are also investigating the biodegradability and toxicity of this compound. Understanding its environmental impact is crucial for ensuring sustainable use in various applications. Preliminary studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems.

In conclusion, 1-[2-(Tert-butoxy)-2-oxoethyl]-2'-chloro-6-oxo-1,6-dihydro-[3,3'-bipyridine]-5-carboxylic acid (CAS No. 2138193-94-7) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.